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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923 Get Quote

Introduction

Myraldyl acetate is a synthetic aroma chemical with a soft, floral, and slightly fruity fragrance,

reminiscent of jasmine and muguet.[1] Its application in perfumery, cosmetics, and household

products is valued for its stability and long-lasting character.[1][2][3] However, as a volatile

organic compound, its efficacy and longevity can be further enhanced through encapsulation,

which provides controlled release and protection from environmental degradation. These

application notes provide detailed protocols for the encapsulation of Myraldyl acetate using

two common and effective techniques: liposomal encapsulation and polymeric nanoparticle

encapsulation. These methods are particularly suited for hydrophobic molecules like Myraldyl
acetate.

Physicochemical Properties of Myraldyl Acetate
A summary of the key physicochemical properties of Myraldyl acetate relevant to its

encapsulation is presented in Table 1.
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Property Value Reference

Chemical Name
4(3)-(4-Methyl-3-pentenyl)-3-

cyclohexenylmethyl acetate
[4]

Molecular Formula C15H24O2 [1][4]

Molecular Weight 236.35 g/mol [1][4]

Appearance Colorless liquid [4]

Odor
Floral, jasmine, sweet, fruity,

green
[4]

Solubility
Insoluble in water; Soluble in

ethanol, oils
[1]

Boiling Point 297 °C [1]

Flash Point > 100 °C [3]

Vapor Pressure (20°C) 0.0013 hPa [4]

Application Note 1: Liposomal Encapsulation of
Myraldyl Acetate using Thin-Film Hydration
Overview

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. For

hydrophobic compounds like Myraldyl acetate, the molecule is incorporated within the lipid

bilayer itself.[5] The thin-film hydration method is a widely used, reproducible technique for

preparing multilamellar vesicles (MLVs).[6][7] Subsequent extrusion can be used to produce

unilamellar vesicles (ULVs) of a desired size.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Encapsulation
of Myraldyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169923#encapsulation-techniques-for-myraldyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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